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Compound of Interest

Compound Name: 2,4-Dibromo-6-fluorophenol

Cat. No.: B1304671

This guide provides immediate, essential safety protocols and logistical plans for handling 2,4-
Dibromo-6-fluorophenol in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development to ensure safe operational workflow and proper disposal.

Chemical Identifier:

e Name: 2,4-Dibromo-6-fluorophenol
e CAS Number: 576-86-3[1]

e Molecular Formula: C6H3Br2FO[1]

Hazard Summary: 2,4-Dibromo-6-fluorophenol is a hazardous substance that requires
careful handling. It is classified as:

 Toxic if swallowed.[1]
o Causes skin irritation.[1][2]
o Causes serious eye irritation.[1][2]

o May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE guidelines is mandatory to minimize exposure and
ensure personal safety.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over goggles when there

is a risk of splashing.

Hands

Chemical-Resistant Gloves

Neoprene or butyl rubber
gloves are recommended for
direct handling. Double-gloving
with nitrile gloves can be a
suitable alternative for
incidental contact, but they
must be changed immediately

upon contamination.[4]

Body

Chemical-Resistant Laboratory
Coat

A long-sleeved lab coat that
fully buttons is required.
Ensure the material is
appropriate for handling
corrosive and toxic

substances.

Respiratory

NIOSH/MSHA Approved

Respirator

All handling of 2,4-Dibromo-6-
fluorophenol should be
conducted in a certified
chemical fume hood. If
engineering controls are not
sufficient, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates is necessary.[5]

Footwear Closed-Toe Shoes Closed-toe shoes are
mandatory in the laboratory.
For tasks with a higher risk of
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spills, chemical-resistant shoe

covers should be worn.

Operational Plan: Step-by-Step Handling Protocol

1. Pre-Handling Preparations:

e Fume Hood: All work with 2,4-Dibromo-6-fluorophenol must be performed in a properly
functioning chemical fume hood to minimize inhalation exposure.[6]

» Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and unobstructed.

o Spill Kit: Have a spill kit readily available that is appropriate for halogenated organic
compounds. This should include an inert absorbent material like sand or vermiculite.

2. Donning PPE:

o Put on all required PPE as detailed in the table above before entering the designated
handling area.

3. Handling the Compound:

¢ Weighing and Transferring: Carefully weigh and transfer the solid compound within the fume
hood to prevent the generation of dust.

¢ Solution Preparation: If preparing a solution, slowly add the 2,4-Dibromo-6-fluorophenol to
the solvent to avoid splashing.

o Containment: Keep all containers with the compound tightly sealed when not in use.
4. Post-Handling Procedures:

o Decontamination: Thoroughly decontaminate all surfaces within the fume hood that may
have come into contact with the chemical.
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o PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated
outer surfaces. Gloves should be removed last, followed by thorough hand washing with
soap and water.

Emergency Procedures

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an emergency eyewash station, holding the eyelids open.[1][6] Seek immediate
medical attention.[1][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1][6] Seek medical attention if irritation
persists.[6]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Disposal Plan

All waste containing 2,4-Dibromo-6-fluorophenol must be treated as hazardous waste.
e Waste Collection:

o Collect all solid and liquid waste in clearly labeled, sealed containers.

o Do not mix with other waste streams.[7]

o The container must be labeled with "THAZARDOUS WASTE" and the full chemical name.
[7]

» Disposal Method:

o Dispose of the waste through an authorized hazardous waste disposal company.[1][3]
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o Incineration in a facility equipped with an afterburner and scrubber is a recommended
disposal method.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Workflow for Safe Handling of 2,4-Dibromo-6-
fluorophenol
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Caption: Workflow for the safe handling and disposal of 2,4-Dibromo-6-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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